2,4-dimethyl-5-oxohexanoic acid
Overview
Description
2,4-dimethyl-5-oxohexanoic acid is a chemical compound with the molecular formula C8H14O3 and a molecular weight of 158.19496 . It is also known by its CAS number 2323-28-6 .
Molecular Structure Analysis
The molecular structure of 2,4-dimethyl-5-oxohexanoic acid consists of 8 carbon atoms, 14 hydrogen atoms, and 3 oxygen atoms . The exact structure can be found in various chemical databases .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2,4-dimethyl-5-oxohexanoic acid involves the oxidation of 2,4-dimethyl-5-hydroxyhexanoic acid.", "Starting Materials": [ "2,4-dimethyl-5-hydroxyhexanoic acid", "Sodium hypochlorite", "Sodium hydroxide", "Water", "Organic solvent (e.g. dichloromethane)" ], "Reaction": [ "Dissolve 2,4-dimethyl-5-hydroxyhexanoic acid in water.", "Add sodium hydroxide to adjust the pH to around 9.", "Add sodium hypochlorite slowly while stirring the mixture.", "Continue stirring for several hours until the reaction is complete.", "Extract the product with an organic solvent.", "Dry the organic layer with anhydrous sodium sulfate.", "Concentrate the organic layer under reduced pressure to obtain 2,4-dimethyl-5-oxohexanoic acid." ] } | |
CAS RN |
2323-28-6 |
Product Name |
2,4-dimethyl-5-oxohexanoic acid |
Molecular Formula |
C8H14O3 |
Molecular Weight |
158.2 |
Purity |
95 |
Origin of Product |
United States |
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